8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine

Specification

• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 8-methyl-2-[3-(3-methylpiperidin-1-yl)sulfonylphenyl]imidazo[1,2-a]pyridine
• Standard InChI: InChI=1S/C20H23N3O2S/c1-15-6-4-11-23(13-15)26(24,25)18-9-3-8-17(12-18)19-14-22-10-5-7-16(2)20(22)21-19/h3,5,7-10,12,14-15H,4,6,11,13H2,1-2H3
• Standard InChI Key: ZKPBWVADSYHLBU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CN4C=CC=C(C4=N3)C

Introduction

8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine is a complex organic compound featuring an imidazo[1,2-a]pyridine core, which is known for its diverse biological activities. The compound includes a methyl group at the 8-position and a sulfonyl-substituted phenyl group at the 2-position, enhancing its potential for various applications in medicinal chemistry and pharmaceuticals.

Synthesis and Chemical Reactivity

The synthesis of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine can be achieved through several synthetic pathways, highlighting its synthetic accessibility and potential for further derivatization. The compound's reactivity is influenced by its functional groups, making it versatile for various chemical modifications.

Reaction Type	Reagent	Conditions
Electrophilic Substitution	Halogenated solvents	Catalysts like palladium on carbon
Nucleophilic Attack	Amines or alcohols	Basic medium

Biological Activities and Applications

Compounds containing the imidazo[1,2-a]pyridine structure have been reported to possess antitumor, anti-inflammatory, and antimicrobial properties. The specific biological activities of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine are under investigation, but similar compounds have shown effectiveness against various cancer cell lines and have been explored for their potential in treating neurodegenerative diseases.

Potential Applications	Description
Antitumor Activity	Inhibition of cancer cell growth
Anti-inflammatory Activity	Reduction of inflammation
Antimicrobial Activity	Inhibition of microbial growth

Comparison with Similar Compounds

Several compounds share structural similarities with 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine, including 2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidine and 7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide. These compounds also exhibit diverse biological activities and are significant in medicinal chemistry.

Compound Name	Unique Feature
2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidine	Known for diverse pharmacological properties
7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide	Potential in anti-inflammatory and anticancer therapies

Future Research Directions

Future studies on 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine should focus on elucidating its mechanism of action and potential side effects. Interaction studies involving this compound are crucial for understanding its pharmacokinetics and pharmacodynamics, which will be essential in developing new therapeutic agents targeting cancer or inflammatory diseases.